ethyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

• IUPAC Name: ethyl 3-[4,7,8-trimethyl-6-(4-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate
• InChI: InChI=1S/C22H25N5O4/c1-6-31-17(28)11-12-25-20(29)18-19(24(5)22(25)30)23-21-26(14(3)15(4)27(18)21)16-9-7-13(2)8-10-16/h7-10H,6,11-12H2,1-5H3
• InChI Key: VAANYZGETPOLLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC=C(C=C4)C)C)C)N(C1=O)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol

Description

Ethyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
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Scientific Research Applications

Reactivity Survey and Synthesis

A study by Asadi et al. (2021) explores the reactivity of 2-aminopyridine and Meldrum’s acid with aryl glyoxals or aryl aldehydes, leading to the successful synthesis of ethyl 2-(3-aryl imidazo[1,2-a]pyridin-2-yl)acetates and ethyl 3-aryl-3-(pyridin-2-ylamino)propanoates. This research demonstrates a methodological advancement in synthesizing complex imidazo[1,2-a]pyridines and related compounds, which could be applicable to the synthesis of ethyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate derivatives for various applications in medicinal and materials chemistry Asadi et al., 2021.

Dye-Sensitized Solar Cells

A novel application in the field of renewable energy is demonstrated by Seo et al. (2010), where imidazolium-based oligomers, potentially including structures similar to ethyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate, were synthesized and applied as electrolytes in dye-sensitized solar cells (DSSCs). This research indicates the potential of such compounds in improving the efficiency and stability of DSSCs, a crucial aspect for the advancement of solar energy technology Seo et al., 2010.

Catalytic Properties and Material Science

Research into the catalytic properties of imidazolium-bridged cyclodextrin dimers by Luo et al. (2010) may provide insights into the potential catalytic applications of compounds like ethyl 3-(1,6,7-trimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate. Such studies highlight the role of imidazole derivatives in catalyzing hydrolytic reactions, which could be relevant for developing new catalytic processes in organic synthesis and material science Luo et al., 2010.